Cas no 1003-23-2 (4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1003-23-2
• MF: C₂H₄N₄O
• MW: 100.079359054565
• CID: 1125352
• PubChem ID: 567624
• Update Time: 2025-06-14

4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-amino-2,4-dihydro-
• 4-amino-1H-1,2,4-triazol-5-one
• 4-Amino-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-amino-1,2,4-triazol-3-one
• 4-Amino-4,5(1H)-dihydro-1,2,4-triazole-5-one
• 1003-23-2
• DTXSID90340806
• EN300-124649
• CS-0225684
• AT21265
• SCHEMBL7057857
• 4-amino-1,2,4-triazol-5-one
• 4-Amino-2,4-dihydro-3H-1,2,4-triazol-3-one #
• 4-amino-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C2H4N4O/c3-6-1-4-5-2(6)7/h1H,3H2,(H,5,7)
• InChI Key： CPCBLTSIDBUNNE-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1N

Computed Properties

• Exact Mass: 100.03862
• Monoisotopic Mass: 100.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.72
• LogP: -1.13360

Additional information on 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one

Recent Advances in the Study of 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1003-23-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1003-23-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole ring structure, has been explored for its potential in drug design, enzyme inhibition, and as a building block for more complex bioactive molecules. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic development.

One of the key areas of interest is the compound's ability to act as a scaffold for the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a combination of molecular docking and in vitro assays to identify the most promising derivatives, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in antimicrobial applications. A study in Bioorganic & Medicinal Chemistry Letters (2022) reported that certain analogs of 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one displayed significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Another noteworthy development is the use of 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one as a precursor for the synthesis of fluorescent probes. A 2023 paper in Chemical Communications detailed the design of a triazole-based probe that selectively binds to amyloid-beta aggregates, offering potential applications in Alzheimer's disease diagnostics. The probe's high specificity and low background fluorescence make it a valuable tool for both research and clinical settings.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives. Recent pharmacokinetic studies have highlighted issues such as poor oral bioavailability and rapid metabolism, which limit their therapeutic utility. However, innovative formulation strategies, including nanoparticle-based delivery systems, are being explored to overcome these limitations.

In conclusion, 4-Amino-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1003-23-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications—from kinase inhibition to antimicrobial activity and diagnostic imaging—underscore its potential as a multifunctional scaffold. Future studies will likely focus on addressing its pharmacokinetic challenges and expanding its therapeutic repertoire.